Cas no 951893-05-3 (2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene)

• Product Name: 2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene
• CAS No: 951893-05-3
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• MDL: MFCD09801271
• CID: 4722731
• Update Time: 2025-05-23

2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(3,5-DIMETHYL-4-METHOXYPHENYL)-1-PROPENE
• FCH1393550
• 2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene

• MDL： MFCD09801271
• Inchi： 1S/C12H15ClO/c1-8-5-11(7-10(3)13)6-9(2)12(8)14-4/h5-6H,3,7H2,1-2,4H3
• InChI Key： WAYGDFJLRGQPEQ-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 281.4±28.0 °C at 760 mmHg
• Flash Point: 126.8±18.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene

Comprehensive Overview of 2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene (CAS No. 951893-05-3)

2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene, with the CAS number 951893-05-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound features a unique molecular structure, combining a chloro-substituted propene moiety with a 3,5-dimethyl-4-methoxyphenyl group. Its distinct chemical properties make it a valuable building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and agrochemicals.

The growing interest in 2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene is closely tied to its potential applications in drug discovery and material science. Researchers are increasingly exploring its utility as a precursor in the synthesis of bioactive compounds, especially those targeting inflammation and metabolic disorders. The compound's chloro and methoxy functional groups provide reactive sites for further chemical modifications, enabling the creation of diverse derivatives with tailored properties. This versatility aligns with current trends in personalized medicine and green chemistry, where efficiency and sustainability are paramount.

From an industrial perspective, CAS 951893-05-3 is often discussed in the context of scalable synthesis and process optimization. Companies specializing in custom synthesis and contract research organizations (CROs) are actively seeking efficient routes to produce this compound with high purity and yield. Recent advancements in catalytic methods and flow chemistry have opened new avenues for its large-scale production, addressing the demand from pharmaceutical and agrochemical sectors. These developments are particularly relevant given the increasing focus on cost-effective and environmentally friendly manufacturing processes.

The analytical characterization of 2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene is another area of significant interest. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its identity and assess its purity. These methods are critical for ensuring compliance with regulatory standards, especially in pharmaceutical applications where impurity profiles can significantly impact product safety and efficacy. The compound's stability under various storage conditions is also a key consideration for logistics and supply chain management.

In the realm of academic research, 951893-05-3 has been the subject of numerous studies investigating its reactivity and potential as a synthetic intermediate. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, makes it a versatile tool for constructing complex aromatic systems. These reactions are foundational in modern organic synthesis, enabling the creation of structurally diverse compounds with applications ranging from materials science to medicinal chemistry. The compound's role in these transformations underscores its importance in advancing synthetic methodologies.

Market trends indicate a rising demand for 2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene, driven by its expanding applications and the broader growth of the fine chemicals sector. Suppliers and manufacturers are increasingly focusing on quality control and regulatory compliance to meet the stringent requirements of global markets. Additionally, the compound's potential in emerging fields such as bioconjugation and prodrug development is being explored, further broadening its scope of use. These trends highlight the compound's relevance in contemporary chemical research and industrial applications.

Looking ahead, the future of CAS 951893-05-3 appears promising, with ongoing research likely to uncover new applications and synthetic routes. Its integration into high-throughput screening platforms and combinatorial chemistry libraries could accelerate the discovery of novel bioactive molecules. Furthermore, advancements in computational chemistry and machine learning are expected to enhance the understanding of its reactivity and optimize its synthesis. As the chemical industry continues to evolve, 2-Chloro-3-(3,5-dimethyl-4-methoxyphenyl)-1-propene is poised to remain a key player in the development of innovative solutions across multiple disciplines.